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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559 Get Quote

Disclaimer: Specific safety, toxicity, and physical data for Cyclobutene, 1-ethenyl- (CAS No.

58436-36-5) is limited in readily available literature. The following guidance is based on the

general principles for handling flammable and reactive unsaturated hydrocarbons (alkenes)

and incorporates data from structurally similar compounds. Researchers must exercise caution

and apply sound laboratory judgment, treating the substance as potentially hazardous.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of Cyclobutene, 1-
ethenyl-.

Quantitative Data Summary
Due to the scarcity of specific data for Cyclobutene, 1-ethenyl-, the properties of a closely

related and structurally similar compound, Vinylcyclobutane (CAS No. 2597-49-1), are provided

below for reference. These values should be considered estimates for risk assessment

purposes.
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Property Value Reference

Molecular Formula C₆H₁₀ [1][2]

Molecular Weight 82.14 g/mol [1]

Physical State
Assumed to be a liquid at room

temp.
Based on similar hydrocarbons

Boiling Point Data not available -

Flash Point
Data not available (Expected

to be low)

Assumed based on flammable

nature of alkenes

Density Data not available -

Primary Hazards

Flammable, Potential for

hazardous polymerization, May

form explosive peroxides upon

storage, Likely harmful if

swallowed or inhaled.

General knowledge of reactive

alkenes[3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Cyclobutene, 1-
ethenyl- to minimize exposure through all potential routes.
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Protection Type Required Equipment

Eye and Face Protection
ANSI-approved chemical safety goggles and a

full-face shield must be worn at all times.

Hand Protection

Chemical-resistant gloves (e.g., Nitrile or

Neoprene) are required. Double-gloving is

recommended. Check manufacturer's data for

breakthrough times.

Body Protection

A flame-resistant laboratory coat must be worn

and kept fully buttoned. A chemical-resistant

apron should be worn over the lab coat.

Respiratory Protection

All handling of Cyclobutene, 1-ethenyl- must be

conducted inside a certified chemical fume hood

to prevent inhalation of vapors.[5]

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is critical to ensure a safe laboratory

environment.

Experimental Protocol: Safe Handling and Storage
Engineering Controls:

Chemical Fume Hood: All work with Cyclobutene, 1-ethenyl-, including transfers, reactions,

and sample preparation, must be performed in a properly functioning and certified chemical

fume hood.

Ventilation: Ensure the laboratory has adequate general ventilation.

Ignition Source Control: All sources of ignition, such as open flames, hot plates, and non-

intrinsically safe electrical equipment, must be strictly excluded from the handling area.[6][7]

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge.[8]

Procedural Steps for Handling:
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Preparation: Before handling, ensure an appropriate chemical spill kit is readily accessible.

Confirm that the safety shower and eyewash station are unobstructed and functional.

Container Inspection: Upon receipt and before each use, inspect the container for any signs

of damage, leakage, or crystal formation around the cap, which could indicate peroxide

formation. Do not open containers with suspected peroxide formation.

Chemical Transfer: Conduct all transfers slowly and carefully to avoid splashing. Keep

containers tightly sealed when not in use.

Inert Atmosphere: For reactions sensitive to air or moisture, or for long-term storage,

handling the compound under an inert atmosphere (e.g., nitrogen or argon) is recommended

to prevent degradation and peroxide formation.[3]

Storage Plan:

Store containers in a cool, dry, and well-ventilated area designated for flammable liquids.

Utilize a dedicated, approved flammable liquids storage cabinet.

Store away from incompatible materials, particularly oxidizing agents.[5]

Clearly label all containers with the chemical name, hazard warnings, date of receipt, and

date opened.

Emergency and Spill Response Protocol
In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://louisville.edu/policies/policies-and-procedures/pageholder/pro-handling-of-reactive-chemicals
https://www.sigmaaldrich.com/US/en/sds/aldrich/153729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

In Case of a Spill:

Alert Personnel: Immediately alert all personnel in the vicinity and evacuate the immediate

area if necessary.

Control Ignition Sources: If safe to do so, extinguish all nearby flames and turn off any spark-

producing equipment.

Small Spills (manageable by trained personnel):

Wearing full PPE, contain the spill using an absorbent, non-combustible material such as

vermiculite, sand, or cat litter.

Carefully collect the absorbed material using non-sparking tools and place it into a clearly

labeled, sealed container for hazardous waste disposal.

Large Spills:

Evacuate the laboratory immediately and secure the area.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Disposal Plan
The disposal of Cyclobutene, 1-ethenyl- and associated contaminated materials must be

handled as hazardous waste. Discharging organic solvents into the sewer system is prohibited.

[9][10]

Waste Collection: Collect all waste containing Cyclobutene, 1-ethenyl- (including reaction

residues, contaminated solvents, and spill cleanup materials) in a designated, properly

sealed, and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with a "Hazardous Waste" tag, listing all

chemical constituents by percentage.[9]
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Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials, until it is collected for disposal.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office, which will use a licensed hazardous waste management company.[1]

Workflow Visualization
The following diagram illustrates the lifecycle and key decision points for the safe handling of

Cyclobutene, 1-ethenyl- in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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